5-Bromo-thiazole-2-carboxylic acid methylamide

• IUPAC Name: 5-bromo-N-methyl-1,3-thiazole-2-carboxamide
• InChI: InChI=1S/C5H5BrN2OS/c1-7-4(9)5-8-2-3(6)10-5/h2H,1H3,(H,7,9)
• InChI Key: CTVGJKALORKODT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=NC=C(S1)Br
• Molecular Formula: C5H5BrN2OS
• Molecular Weight: 221.08 g/mol
• CAS No.: 1414958-87-4

Description

5-Bromo-thiazole-2-carboxylic acid methylamide is a useful research compound. Its molecular formula is C5H5BrN2OS and its molecular weight is 221.07. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties

5-Bromo-thiazole-2-carboxylic acid methylamide has been investigated for its pharmacological properties. Research has explored its spasmolytic properties and stimulant effects on the central nervous system. This compound's chemical structure has led to studies on its potential local anesthetic properties, akin to compounds like procaine (Chance, Dirnhuber, & Robinson, 1946).

Synthesis and Characterization

The compound has been a subject of study in the synthesis and characterization of thiazole derivatives. Research has included methods to synthesize unsubstituted thiazole derivatives and investigations into their chemical reactions and properties (Ganapathi & Venkataraman, 1945). Other studies have explored novel synthesis methods for related thiazole compounds, emphasizing reaction mechanisms and the potential for various applications (Yamada, Fukui, & Nunami, 1995).

Crystal Structure and Spectroscopic Analysis

The crystal structure and spectroscopic characterization of related compounds, such as 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide, have been studied. These studies provide insights into molecular configurations and interactions, contributing to a deeper understanding of thiazole derivatives' chemical properties (Anuradha et al., 2014).

Biological and Medicinal Applications

Research has also been conducted on the synthesis of new imidazothiazole derivatives and their potential anti-inflammatory and analgesic activities. These studies investigate the potential of thiazole derivatives in treating various conditions and diseases (Soyer Can et al., 2021). Additionally, the synthesis and biological screening of thiazole-5-carboxamide derivatives have shown various biological activities, such as antibacterial and antitubercular properties (Mhaske et al., 2011).

Solid Phase Synthesis

Innovative approaches in synthesizing 2-amino-5-carboxamide thiazole derivatives on a solid phase have been explored. These studies focus on developing new synthetic methods that could lead to more efficient and versatile drug development processes (Kim et al., 2019).

Anticancer Potential

The anticancer potential of thiazole derivatives, including their synthesis, structural elucidation, and biological activity studies, is a significant area of research. These studies contribute to the understanding of how these compounds can be used in cancer treatment (Gomha et al., 2017).

Novel Syntheses and Applications

Further studies include the development of new syntheses of thiazole derivatives, exploring their structural features and potential applications in various fields (Fong et al., 2004). The research in this area is dynamic, continuously evolving to uncover new properties and applications of this compound and related compounds.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H317, H318, and H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause respiratory irritation.

Mechanism of Action

Target of Action

This compound belongs to the thiazole class of molecules, which are known to interact with a variety of biological targets

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, including donor-acceptor interactions and nucleophilic reactions . The bromine atom in the 5-position of the thiazole ring could potentially enhance the reactivity of the compound.

Biochemical Pathways

Thiazole derivatives have been reported to influence various biochemical pathways, depending on their specific targets

Result of Action

Some thiazole derivatives have been reported to exhibit anti-proliferative effects on certain cancer cell lines , suggesting potential cytotoxic activity